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Compound of Interest

2-(4-
Compound Name:
Isobutylphenyl)propanohydrazide

Cat. No.: B159390

An In-depth Technical Guide to Ibuprofen Hydrazide: Synonyms, Nomenclature, and Synthesis
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ibuprofen hydrazide, a key
intermediate in the synthesis of various derivatives with potential therapeutic applications. This
document details its nomenclature, physicochemical properties, and a detailed experimental
protocol for its synthesis.

Nomenclature and Synonyms

Ibuprofen hydrazide is known by several names in scientific literature and chemical databases.
A clear understanding of its nomenclature is crucial for accurate literature searches and
unambiguous communication in research and development.

Identifier Type Value

Systematic (IUPAC) Name 2-[4-(2-methylpropyl)phenyl]propanehydrazide
CAS Number 127222-69-9

Molecular Formula C13H20N20

Molecular Weight 220.31 g/mol
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Below is a list of commonly encountered synonyms for Ibuprofen hydrazide:

e 2-(4-Isobutylphenyl)propanohydrazide[1][2]

2-[4-(Isobutyl)phenyl]propionyl hydrazide[2]

2-[4-(2-Methylpropyl)phenyl]propanehydrazide[1]

Benzeneacetic acid, a-methyl-4-(2-methylpropyl)-, hydrazide[2]

a-Methyl-4-(2-methylpropyl)benzeneacetic acid hydrazide[2]

Ibuprofen-hydrazide[3]

Physicochemical Properties

The following table summarizes key physicochemical data for Ibuprofen hydrazide, compiled
from various sources.

Property Value Source(s)
Melting Point 73-74 °C [4]

75-78 °C [5]

108-110 °C [6]

Appearance White crystalline solid/powder [4115]
Solubility Soluble in alcohols, DMSO, 2]

and DMF

Note: The variation in melting point may be attributed to different polymorphic forms or
impurities.

Experimental Protocol: Synthesis of lbuprofen
Hydrazide
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This section provides a detailed methodology for the synthesis of Ibuprofen hydrazide from

Ibuprofen ethyl ester, a common and efficient route.

3.1. Materials and Reagents

Ibuprofen ethyl ester

Hydrazine hydrate (98-100%)

Absolute ethanol

Deionized water

Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

Heating mantle

Magnetic stirrer

Bichner funnel and filter paper

Rotary evaporator (optional)

3.2. Synthesis Procedure

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve Ibuprofen ethyl ester (1 equivalent) in absolute ethanol.

Addition of Hydrazine Hydrate: To the stirred solution, add hydrazine hydrate (2 to 4
equivalents) dropwise.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for 10-24 hours.[5]
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Precipitation: Pour the reaction mixture into ice-cold water to precipitate the crude Ibuprofen
hydrazide.
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« Filtration: Collect the solid product by vacuum filtration using a Blichner funnel.

e Washing: Wash the collected solid with cold deionized water to remove any unreacted
hydrazine hydrate and other water-soluble impurities.

» Drying: Dry the purified product, for instance, in a desiccator under vacuum.

o Recrystallization (Optional): For higher purity, the crude product can be recrystallized from a
suitable solvent, such as ethanol.[5]

3.3. Characterization

The identity and purity of the synthesized Ibuprofen hydrazide can be confirmed by various
analytical techniques:

e Infrared (IR) Spectroscopy: The IR spectrum of Ibuprofen hydrazide exhibits characteristic
absorption bands. For the N-H stretching vibrations of the hydrazide group, look for bands
around 3208-3313 cm~1. The C=0 stretching of the amide will appear around 1684-1685
cm~1.[4][5]

e 1H Nuclear Magnetic Resonance (*H NMR) Spectroscopy: The proton NMR spectrum
provides detailed structural information. Key expected signals include those for the aromatic
protons, the protons of the isobutyl group, the methine proton, and the protons of the

hydrazide NH and NHz groups. For example, in DMSO-d®, the NHz protons may appear as a

broad singlet.[6]

o Melting Point Analysis: The melting point of the synthesized compound should be determined

and compared with the literature values. A sharp melting range indicates high purity.

Synthesis Pathway

The synthesis of Ibuprofen hydrazide from Ibuprofen is a two-step process involving an initial
esterification followed by hydrazinolysis. This pathway is illustrated in the diagram below.

Ethanol, H2SOa (cat.) Hydrazine Hydrate

Reflux »| Ibuprofen Ester Ethanol, Reflux >

Ibuprofen Ibuprofen Hydrazide
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Click to download full resolution via product page

Caption: Synthesis of Ibuprofen Hydrazide from Ibuprofen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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